Cas no 100636-30-4 (2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)-)
100636-30-4 structure
Product Name:2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)-
CAS No:100636-30-4
MF:C11H9ClO
MW:192.641562223434
CID:1126130
PubChem ID:6450287
Update Time:2025-04-20
2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)-
- 5-phenyl-2,4-pentadienoic acid chloride
- 100636-30-4
- 5-phenylpenta-2,4-dienoyl chloride
- 5-Phenyl-(2E,4E)-pentadienoyl chloride
- (2E,4E)-5-phenylpenta-2,4-dienoyl chloride
- 40926-86-1
- 2,4-Pentadienoyl chloride, 5-phenyl-
- SCHEMBL560726
-
- Inchi: 1S/C11H9ClO/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h1-9H/b8-4+,9-5+
- InChI Key: VBSYMODXUFYOLA-KBXRYBNXSA-N
- SMILES: ClC(/C=C/C=C/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 135.99265
- Monoisotopic Mass: 192.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2,4-Pentadienoyl chloride, 5-phenyl-, (2E,4E)- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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